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Compound of Interest

Compound Name: 2-Ethyl-3-hydroxyhexanal

Cat. No.: B1620174 Get Quote

Essential Safety and Handling Guide for 2-Ethyl-3-
hydroxyhexanal
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 2-Ethyl-3-hydroxyhexanal (CAS: 496-03-7). The information is intended for

laboratory personnel, including researchers, scientists, and drug development professionals, to

ensure safe handling and minimize exposure risks.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Ethyl-3-hydroxyhexanal requires careful handling to prevent adverse health effects. The

primary hazards involve potential contact with the skin and eyes.[1] Engineering controls, such

as working in a well-ventilated area or a chemical fume hood, are paramount.[2] The following

personal protective equipment is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications and Usage

Eye & Face Protection
Safety Glasses with Side-

Shields

Must conform to EN166 or

NIOSH standards to protect

against chemical splashes.[1]

Hand Protection Chemical-Resistant Gloves

Handle with impervious gloves

(e.g., Nitrile, Neoprene).[2][3]

Inspect gloves before use and

use proper removal techniques

to avoid skin contact.[1]

Body Protection
Laboratory Coat / Impervious

Clothing

Wear a lab coat and, if

necessary, impervious clothing

to protect skin. The type of

protection depends on the

concentration and amount of

the substance being handled.

[1]

Respiratory Protection Dust Mask / Respirator

Not typically required under

normal use with adequate

ventilation.[4] Use a dust mask

when handling large quantities

where dust or aerosols may

form.[1] In case of fire or large

spills, a self-contained

breathing apparatus (SCBA)

may be necessary.[2][5]

Chemical and Physical Properties
While specific occupational exposure limits for 2-Ethyl-3-hydroxyhexanal are not readily

available, the physical properties of related compounds highlight the need for caution.[1] For

instance, the related compound 2-Ethylhexanal is a flammable liquid.[5]
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Property Data

Synonyms 3-Hydroxy-2-ethylhexanal, Butyraldol[6]

Appearance Colorless to pale yellow liquid[6]

Chemical Formula C₈H₁₆O₂[6]

Boiling Point (Analog: 2-Ethylhexanal) 162 - 165 °C / 323.6 - 329 °F @ 760 mmHg[5]

Flash Point (Analog: 2-Ethylhexanal) 50 °C / 122 °F[5]

Note: Data for analog compounds should be used for guidance only.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety. The following

step-by-step plans provide procedural guidance.

Step-by-Step Handling and Emergency Procedures
Preparation and Handling:

Ensure adequate ventilation. It is highly recommended to handle this chemical within a

certified chemical fume hood.[1][2]

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[5]

Inspect all PPE for integrity before use.

Avoid contact with skin and eyes and prevent the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[2]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep containers tightly closed when not in use.[1][5]
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Keep the product away from heat and sources of ignition.[5]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and consult a

physician.[1]

Skin Contact: Wash off immediately with soap and plenty of water. If skin irritation persists,

seek medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.

Never give anything by mouth to an unconscious person.[1][7]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[5]

Spill Response:

Evacuate personnel from the spill area.[1]

Remove all sources of ignition.[2][5]

For small spills, absorb with an inert material (e.g., vermiculite, sand) and collect for

disposal.[2]

For large spills, contact your institution's environmental health and safety department.

Prevent the product from entering drains or surface water.[1][5]

Disposal Plan
Proper disposal of 2-Ethyl-3-hydroxyhexanal and its contaminated materials is critical to

prevent environmental harm.

Chemical Waste: Dispose of the substance and any contaminated materials in accordance

with all applicable local, state, and federal regulations.[2][5] Do not dispose of down the

drain.[2]

Containers: Keep in suitable, closed containers for disposal.[1]
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Contaminated PPE: Dispose of contaminated gloves and clothing in accordance with good

laboratory practices and applicable laws.[1]

Workflow Visualization
The following diagram illustrates the standard workflow for handling 2-Ethyl-3-
hydroxyhexanal, incorporating essential safety checkpoints.
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Caption: Safe handling and disposal workflow for 2-Ethyl-3-hydroxyhexanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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